1-Chloro-1-(4-methoxyphenyl)-1-trifluoromethylethane

• Molecular Formula: C10H10ClF3O
• Molecular Weight: 238.63 g/mol
• IUPAC Name: 1-(2-chloro-1,1,1-trifluoropropan-2-yl)-4-methoxybenzene
• InChI: InChI=1S/C10H10ClF3O/c1-9(11,10(12,13)14)7-3-5-8(15-2)6-4-7/h3-6H,1-2H3
• InChI Key: DSDCBRRDPBJTGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OC)(C(F)(F)F)Cl

Description

1-Chloro-1-(4-methoxyphenyl)-1-trifluoromethylethane is a useful research compound. Its molecular formula is C10H10ClF3O and its molecular weight is 238.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 1,1,1-trifluoro-2-(4-methoxyphenyl)propan-2-ol (22.5 g, 102 mmol) in 150 ml of anhydrous toluene was treated sequentially with pyridine (8.26 ml, 102 mmol) and dropwise sulfuryl dichloride (11.2 ml, 153 mmol) at 0° C. The resulting mixture was then heated at 55° C. for 18 h. The reaction was diluted with 100 ml of EtOAc, washed with 100 ml of H2O and 100 ml of 1N HCl, dried over Na2SO4, and concentrated to give an oil which was filtered through a silica gel pad eluting with 0-5% EtOAc in hexanes to afford the title compound.

Synthesis routes and methods II

Procedure details